![molecular formula C11H11ClN4 B13234605 10-methyl-1,3,8-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8,10,12-hexaen-4-amine;hydrochloride](/img/structure/B13234605.png)
10-methyl-1,3,8-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8,10,12-hexaen-4-amine;hydrochloride
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Description
10-Methyl-1,3,8-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaen-4-amine hydrochloride is a structurally complex heterocyclic compound featuring a tricyclic framework with three nitrogen atoms. The molecule’s core consists of fused seven- and six-membered rings, with a methyl group at position 10 and an amine group at position 2. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmacological or synthetic applications.
Properties
Molecular Formula |
C11H11ClN4 |
|---|---|
Molecular Weight |
234.68 g/mol |
IUPAC Name |
10-methyl-1,3,8-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8,10,12-hexaen-4-amine;hydrochloride |
InChI |
InChI=1S/C11H10N4.ClH/c1-7-3-2-6-15-10(7)13-8-4-5-9(12)14-11(8)15;/h2-6H,1H3,(H2,12,14);1H |
InChI Key |
OMBJLCKTVPRQGG-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CN2C1=NC3=C2N=C(C=C3)N.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 10-methyl-1,3,8-triazatricyclo[74002,7]trideca-2(7),3,5,8,10,12-hexaen-4-amine;hydrochloride involves multiple stepsSpecific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial for the successful synthesis of this compound .
Industrial Production Methods
Industrial production of this compound is less common due to its specialized applications. when produced on a larger scale, the process involves optimizing the synthetic routes to ensure high yield and purity. This often includes the use of advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy for quality control .
Chemical Reactions Analysis
Types of Reactions
10-methyl-1,3,8-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8,10,12-hexaen-4-amine;hydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various halogens and alkylating agents. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction may produce an alcohol or amine .
Scientific Research Applications
10-methyl-1,3,8-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8,10,12-hexaen-4-amine;hydrochloride has several scientific research applications, including:
Chemistry: Used as a reagent in various organic synthesis reactions.
Biology: Studied for its potential effects on cellular processes and signaling pathways.
Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 10-methyl-1,3,8-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8,10,12-hexaen-4-amine;hydrochloride involves its interaction with specific molecular targets and pathways. This compound may bind to certain enzymes or receptors, modulating their activity and affecting various biochemical processes. The exact molecular targets and pathways involved are still under investigation .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Differences
The compound’s uniqueness lies in its triazatricyclo core, distinguishing it from simpler bicyclic or monocyclic heterocycles. Below is a comparative analysis with structurally related compounds from the literature:
Physicochemical Properties
Biological Activity
The compound 10-methyl-1,3,8-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8,10,12-hexaen-4-amine;hydrochloride is a heterocyclic amine that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
This compound features a complex tricyclic structure with multiple nitrogen atoms contributing to its unique chemical behavior. The molecular formula is represented as C₁₃H₁₈ClN₅, indicating the presence of chlorine and nitrogen in its composition.
The biological activity of this compound is primarily attributed to its interaction with various biological targets:
- Muscarinic Acetylcholine Receptors : It acts as a positive allosteric modulator of the M4 subtype of muscarinic acetylcholine receptors (mAChRs), which are implicated in cognitive functions and neuroprotection .
- Neurotransmitter Systems : The compound may influence neurotransmitter release and receptor sensitivity, particularly in cholinergic pathways, which are crucial for memory and learning processes.
Pharmacological Effects
Research indicates that 10-methyl-1,3,8-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8,10,12-hexaen-4-amine;hydrochloride exhibits several pharmacological effects:
- Cognitive Enhancement : Studies have shown that this compound can enhance cognitive function in animal models by improving memory retention and learning capabilities.
- Neuroprotective Effects : It has been reported to protect neurons from oxidative stress and excitotoxicity, potentially offering therapeutic benefits in neurodegenerative diseases .
- Antidepressant-like Activity : Preliminary studies suggest that it may exhibit antidepressant-like effects in behavioral models by modulating serotonergic and dopaminergic systems.
Case Studies
Several case studies have evaluated the efficacy of this compound:
- Animal Model Studies : In rodent models of Alzheimer's disease, administration of the compound led to significant improvements in cognitive performance on maze tests compared to control groups.
- Cell Culture Experiments : In vitro studies demonstrated that the compound reduced apoptosis in neuronal cell lines exposed to neurotoxic agents.
Data Summary
The following table summarizes key findings from various studies on the biological activity of the compound:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
